Cas no 891117-35-4 (3-methoxy-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 3-methoxy-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 891117-35-4
• MF: C₁₉H₁₉N₃O₆
• MW: 385.370664834976
• CID: 5889486
• PubChem ID: 7533108
• Update Time: 2025-10-20

3-methoxy-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• Benzamide, 3-methoxy-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-
• VU0491124-1
• AB00678829-01
• 3-methoxy-N-(5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide
• AKOS024656044
• 891117-35-4
• F2517-0016
• 3-methoxy-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide

• Inchi： 1S/C19H19N3O6/c1-24-13-7-5-6-11(8-13)17(23)20-19-22-21-18(28-19)12-9-14(25-2)16(27-4)15(10-12)26-3/h5-10H,1-4H3,(H,20,22,23)
• InChI Key： OQPOOYBAKIUYSI-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC(OC)=C(OC)C(OC)=C2)O1)(=O)C1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 385.12738533g/mol
• Monoisotopic Mass: 385.12738533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.289±0.06 g/cm3(Predicted)
• pka: 10.61±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-methoxy-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide

Comprehensive Overview of 3-Methoxy-N-5-(3,4,5-Trimethoxyphenyl)-1,3,4-Oxadiazol-2-ylbenzamide (CAS No. 891117-35-4)

3-Methoxy-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 891117-35-4) is a synthetic organic compound that belongs to the class of oxadiazole derivatives. This compound has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. The presence of multiple methoxy groups and the oxadiazole ring in its structure makes it a promising candidate for various biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.

In recent years, researchers have focused on the synthesis and evaluation of oxadiazole-based compounds like 3-methoxy-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide due to their versatility and potential therapeutic benefits. The compound's unique structure, featuring a benzamide moiety linked to an oxadiazole ring, allows it to interact with various biological targets, making it a subject of interest in pharmaceutical research.

The compound's CAS number 891117-35-4 is a critical identifier for researchers and regulatory bodies, ensuring accurate tracking and documentation in scientific literature and databases. Its molecular formula and weight, along with its physicochemical properties, are often discussed in the context of drug design and optimization. For instance, the methoxy groups in the compound contribute to its lipophilicity, which can influence its absorption and distribution in biological systems.

One of the trending topics in the scientific community is the exploration of heterocyclic compounds for their potential in treating chronic diseases. 3-Methoxy-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide fits into this category, as its oxadiazole core is known to exhibit diverse pharmacological activities. Researchers are particularly interested in its potential as a kinase inhibitor, which could pave the way for new treatments for cancer and inflammatory disorders.

Another area of interest is the compound's role in green chemistry and sustainable synthesis. With increasing emphasis on environmentally friendly practices, scientists are exploring efficient and eco-friendly methods to synthesize oxadiazole derivatives like this one. This aligns with the global push toward reducing the environmental impact of chemical manufacturing processes.

From a commercial perspective, 3-methoxy-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide is often sought after by pharmaceutical companies and research institutions for its potential in preclinical studies. Its CAS No. 891117-35-4 is frequently searched in chemical databases, reflecting its relevance in the field. The compound's stability and solubility profile are also key considerations for formulation scientists working on drug delivery systems.

In summary, 3-methoxy-N-5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 891117-35-4) represents a fascinating area of research in medicinal chemistry. Its structural features and potential biological activities make it a valuable compound for further investigation. As the scientific community continues to explore its applications, this compound is likely to remain a topic of interest in both academic and industrial settings.